N-{2-[(4-methylphenyl)thio]ethyl}-N'-(4-phenoxyphenyl)thiourea

• IUPAC Name: 1-[2-(4-methylphenyl)sulfanylethyl]-3-(4-phenoxyphenyl)thiourea
• InChI: InChI=1S/C22H22N2OS2/c1-17-7-13-21(14-8-17)27-16-15-23-22(26)24-18-9-11-20(12-10-18)25-19-5-3-2-4-6-19/h2-14H,15-16H2,1H3,(H2,23,24,26)
• InChI Key: IJKIWMSJTPEBJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCNC(=S)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C22H22N2OS2
• Molecular Weight: 394.6 g/mol

Description

N-{2-[(4-methylphenyl)thio]ethyl}-N'-(4-phenoxyphenyl)thiourea, also known as MPTU, is a synthetic compound that has been extensively studied for its potential use in scientific research. MPTU belongs to the class of thiourea derivatives, which have been shown to possess a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties.

Mechanism of Action

The exact mechanism of action of N-{2-[(4-methylphenyl)thio]ethyl}-N'-(4-phenoxyphenyl)thiourea is not yet fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and signaling pathways involved in cell growth and proliferation. For example, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This compound has also been shown to inhibit the activation of the protein kinase B (AKT) signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In addition to its anticancer and antiviral properties, this compound has been shown to possess antioxidant activity. Studies have demonstrated that this compound reduces the levels of reactive oxygen species (ROS) in cells, which can cause oxidative damage and lead to various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[(4-methylphenyl)thio]ethyl}-N'-(4-phenoxyphenyl)thiourea in lab experiments is its wide range of biological activities. This compound has been shown to possess anticancer, antiviral, and antioxidant properties, making it a versatile compound for scientific research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-{2-[(4-methylphenyl)thio]ethyl}-N'-(4-phenoxyphenyl)thiourea. One potential area of research is the development of this compound derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential use of this compound in combination with other anticancer agents to enhance its effectiveness. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

N-{2-[(4-methylphenyl)thio]ethyl}-N'-(4-phenoxyphenyl)thiourea has been shown to possess a wide range of biological activities, making it a promising candidate for scientific research. One of the most significant applications of this compound is its potential use as an anticancer agent. Several studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In addition to its anticancer properties, this compound has also been shown to possess antiviral activity. Studies have demonstrated that this compound inhibits the replication of several viruses, including the influenza virus and the human immunodeficiency virus (HIV).